Cas no 669747-24-4 ((5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 669747-24-4
• MF: C₁₃H₁₃NO₃S₂
• MW: 295.377220869064
• MDL: MFCD04057293
• CID: 889382
• PubChem ID: 19619442
• Update Time: 2025-10-31

(5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• AKOS B018265
• AKOS000307409
• (5E)-5-[(2-ethoxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• MFCD04057293
• 669747-24-4
• VS-06100
• (5E)-5-[(2-ethoxy-3-methoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1,3-thiazol-4-one
• (5E)-5-(2-ethoxy-3-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• STK445036
• ALBB-009180
• BBL017372

• MDL： MFCD04057293
• Inchi： 1S/C13H13NO3S2/c1-3-17-11-8(5-4-6-9(11)16-2)7-10-12(15)14-13(18)19-10/h4-7H,3H2,1-2H3,(H,14,15,18)/b10-7+
• InChI Key： LXMUIZLLTWJBNZ-JXMROGBWSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC=C(C=1OCC)OC)=O)=S

Computed Properties

• Exact Mass: 295.03400
• Monoisotopic Mass: 295.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 432.631°C at 760 mmHg
• Flash Point: 215.448°C
• Refractive Index: 1.631
• PSA: 111.99000
• LogP: 2.42960
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

Research Brief on (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 669747-24-4)

In recent years, the compound (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 669747-24-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolone derivative has shown promising potential in various therapeutic applications, particularly as an inhibitor of key biological pathways. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one involves a multi-step process that includes the condensation of 2-ethoxy-3-methoxybenzaldehyde with 2-mercapto-1,3-thiazol-4(5H)-one. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's unique structure, featuring a benzylidene moiety and a thiazolone ring, is critical for its biological activity.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of protein kinases, particularly those involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to selectively target and inhibit specific kinases, such as JAK2 and EGFR, which are implicated in various cancers and autoimmune diseases. These findings suggest that (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one could serve as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. For instance, it has been shown to inhibit the phosphorylation of STAT3, a transcription factor that plays a crucial role in cell proliferation and survival. This inhibition leads to the suppression of tumor growth in preclinical models, highlighting the compound's potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored, with studies indicating its efficacy in reducing cytokine production in immune cells.

Despite these promising results, challenges remain in the development of (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, (5E)-5-(2-Ethoxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one represents a promising candidate for the development of new therapeutics targeting kinase-dependent diseases. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges to bring it closer to clinical application. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject of study in the field of chemical biology and drug discovery.